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Compound of Interest

Compound Name: Ioxaglic Acid

Cat. No.: B129909 Get Quote

Molecular Formula and Weight
Ioxaglic acid is a complex organoiodine compound. Its chemical composition and molecular

mass are fundamental parameters for any experimental or developmental work. The

established molecular formula and weight are detailed below.

Property Value

Molecular Formula C₂₄H₂₁I₆N₅O₈[1][2][3]

Molecular Weight 1268.88 g/mol [1][2]

Exact Mass 1268.5658 u

The data presented is derived from reputable chemical databases and scientific literature,

ensuring accuracy for research and development applications.

As this guide focuses solely on the molecular formula and weight of Ioxaglic acid, detailed

experimental protocols for synthesis or analysis are not included. Similarly, signaling pathways

or experimental workflows are not applicable to the scope of this particular technical summary,

and therefore, no diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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